Cas no 2168114-19-8 (2-(5-bromopyrimidin-2-yl)acetaldehyde)

• Product Name: 2-(5-bromopyrimidin-2-yl)acetaldehyde
• CAS No: 2168114-19-8
• MF: C₆H₅BrN₂O
• MW: 201.020700216293
• CID: 5290551
• PubChem ID: 87522915
• Update Time: 2026-03-10

2-(5-bromopyrimidin-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyrimidin-2-yl)acetaldehyde

• Inchi： 1S/C6H5BrN2O/c7-5-3-8-6(1-2-10)9-4-5/h2-4H,1H2
• InChI Key： VJBZRHDPZOWFIR-UHFFFAOYSA-N
• SMILES： C(=O)CC1=NC=C(Br)C=N1

Additional information on 2-(5-bromopyrimidin-2-yl)acetaldehyde

Comprehensive Overview of 2-(5-Bromopyrimidin-2-yl)acetaldehyde (CAS No. 2168114-19-8)

2-(5-Bromopyrimidin-2-yl)acetaldehyde (CAS 2168114-19-8) is a versatile brominated pyrimidine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its aldehyde functional group and pyrimidine ring, serves as a crucial building block in organic synthesis. Researchers particularly value its 5-bromo substitution, which enhances reactivity in cross-coupling reactions, making it valuable for creating complex molecular architectures.

The growing demand for heterocyclic compounds in drug discovery has positioned 2-(5-bromopyrimidin-2-yl)acetaldehyde as a key intermediate. Its molecular structure allows for diverse modifications, enabling the development of potential kinase inhibitors and antiviral agents - two of the most searched topics in medicinal chemistry today. The compound's aldehyde moiety offers excellent opportunities for further functionalization through condensation or nucleophilic addition reactions.

In the context of current research trends, this bromopyrimidine aldehyde demonstrates particular relevance for COVID-19 related drug development, as pyrimidine derivatives show promise in targeting viral replication mechanisms. The compound's electron-deficient pyrimidine ring makes it an ideal candidate for designing nucleoside analogs, addressing one of the most frequently searched questions in pharmaceutical chemistry: "How to design effective antiviral compounds?"

From a synthetic chemistry perspective, CAS 2168114-19-8 offers several advantages. The bromine atom at the 5-position enables various metal-catalyzed coupling reactions, including Suzuki-Miyaura and Sonogashira reactions, which are among the top-searched organic reactions in academic databases. This versatility explains why 2-(5-bromopyrimidin-2-yl)acetaldehyde appears in numerous patent applications for small molecule therapeutics and agricultural chemicals.

The compound's physicochemical properties contribute to its utility. With a molecular weight of 215.03 g/mol and the presence of both hydrogen bond acceptor and hydrogen bond donor sites, it displays favorable characteristics for drug-like molecules. These features align with current industry focus on Lipinski's rule of five compliance, a frequently searched topic among medicinal chemists and pharmaceutical researchers.

Recent publications highlight the use of 2-(5-bromopyrimidin-2-yl)acetaldehyde in developing anticancer agents, particularly in designing molecules that target protein kinases. This application addresses another highly searched question in cancer research: "How to develop selective kinase inhibitors?" The compound's pyrimidine core serves as an excellent scaffold for interacting with ATP-binding sites of various kinases.

In material science applications, this brominated aldehyde has shown potential in creating organic electronic materials. Its ability to form conjugated systems through the pyrimidine ring makes it interesting for developing organic semiconductors, a trending topic in renewable energy research. The compound's electron-withdrawing characteristics contribute to charge transport properties in such materials.

Quality control of CAS 2168114-19-8 typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are standard methods for verifying the purity of this pyrimidine derivative, addressing common quality-related searches in the fine chemicals industry. The compound generally appears as a white to off-white crystalline powder with high purity grades available for research purposes.

Storage and handling recommendations for 2-(5-bromopyrimidin-2-yl)acetaldehyde follow standard protocols for air-sensitive aldehydes. Proper storage under inert atmosphere and protection from moisture maximize shelf life, considerations that frequently appear in chemical handling searches. The compound's stability profile makes it suitable for international shipping and long-term storage in research facilities.

The market for functionalized pyrimidines like 2-(5-bromopyrimidin-2-yl)acetaldehyde continues to grow, driven by increasing R&D investments in targeted therapies and precision agriculture. Custom synthesis services for this compound have expanded to meet demand from both academic and industrial researchers working on structure-activity relationship studies and lead optimization programs.

Future research directions for CAS 2168114-19-8 may explore its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development, two rapidly emerging fields in drug discovery. The compound's reactive aldehyde group offers possibilities for creating antibody-drug conjugates, addressing another hot topic in biopharmaceutical research.

In summary, 2-(5-bromopyrimidin-2-yl)acetaldehyde represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its combination of pyrimidine heterocycle, bromo substituent, and aldehyde functionality creates numerous opportunities for innovation in medicinal chemistry, materials science, and beyond, making it a compound of significant interest in contemporary research.